Cas no 5765-44-6 (5-methyl-1,2-oxazole)

5-Methyl-1,2-oxazole is a heterocyclic organic compound featuring a five-membered ring structure composed of three carbon atoms, one nitrogen atom, and one oxygen atom, with a methyl substituent at the 5-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. Its oxazole core is valued for its stability and reactivity, enabling functionalization at multiple sites. The methyl group enhances lipophilicity, potentially improving bioavailability in drug design. Suitable for use in cyclization, condensation, and cross-coupling reactions, 5-methyl-1,2-oxazole offers a balance of reactivity and selectivity for targeted synthetic applications.
5-methyl-1,2-oxazole structure
5-methyl-1,2-oxazole structure
Product Name:5-methyl-1,2-oxazole
CAS No:5765-44-6
MF:C4H5NO
MW:83.0886008739471
MDL:MFCD00003152
CID:46167
PubChem ID:87572812
Update Time:2025-05-28

5-methyl-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

    • 5-Methylisoxazole
    • 5-methyl-1,2-oxazole
    • NSC 52269
    • Isoxazole, 5-methyl-
    • YC2P4IBF1E
    • 5-METHYL ISOXAZOLE
    • C4H5NO
    • AGQOIYCTCOEHGR-UHFFFAOYSA-N
    • 5-methylisoxazol
    • 5-methyl-isoxazole
    • NSC52269
    • PubChem8634
    • 5-Methylisoxazole, AldrichCPR
    • BCP11243
    • STR04226
    • SB11391
    • VO10099
    • BC226936
    • Q959
    • NS00033766
    • SY038700
    • AI3-34641
    • W-105452
    • InChI=1/C4H5NO/c1-4-2-3-5-6-4/h2-3H,1H
    • EN300-70738
    • M0813
    • EINECS 227-289-8
    • DTXSID4064000
    • UNII-YC2P4IBF1E
    • A8215
    • NSC-52269
    • MFCD00003152
    • F0001-2561
    • AM20100414
    • AKOS006230756
    • FT-0620661
    • CS-0085310
    • BP-10753
    • 5765-44-6
    • F14932
    • DB-003540
    • DTXCID0042248
    • MDL： MFCD00003152
    • Inchi： 1S/C4H5NO/c1-4-2-3-5-6-4/h2-3H,1H3
    • InChI Key： AGQOIYCTCOEHGR-UHFFFAOYSA-N
    • SMILES： O1C(=CC=N1)C

Computed Properties

  • Exact Mass: 83.03710
  • Monoisotopic Mass: 83.037
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 46.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.5
  • Topological Polar Surface Area: 26

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.018 g/mL at 25 °C(lit.)
  • Boiling Point: 122°C(lit.)
  • Flash Point: Fahrenheit: 82.4 ° f
    Celsius: 28 ° c
  • Refractive Index: n20/D 1.438(lit.)
  • PSA: 26.03000
  • LogP: 0.98300
  • Solubility: Not determined

5-methyl-1,2-oxazole Security Information

  • Symbol: GHS02
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H226
  • Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
  • Hazardous Material transportation number：1993
  • WGK Germany：3
  • Hazard Category Code： 10
  • Safety Instruction： S16-S33
  • Hazardous Material Identification： F
  • HazardClass：3.2
  • PackingGroup：III
  • Storage Condition：Inert atmosphere,2-8°C(BD40731)
  • Safety Term：3.2
  • Packing Group：III
  • Risk Phrases：R10
  • Packing Group：III
  • Hazard Level：3.2

5-methyl-1,2-oxazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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TRC
M315200-5mg
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5-methyl-1,2-oxazole Suppliers

Amadis Chemical Company Limited
Gold Member
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(CAS:5765-44-6)5-methyl-1,2-oxazole
Order Number:A8215
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:09
Price ($):184.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:5765-44-6)5-甲基异恶唑
Order Number:LE5868977
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:45
Price ($):discuss personally
Email:18501500038@163.com

5-methyl-1,2-oxazole Related Literature

5765-44-6 (5-methyl-1,2-oxazole) Related Products

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Amadis Chemical Company Limited
(CAS:5765-44-6)5-methyl-1,2-oxazole
A8215
Purity:99%
Quantity:25g
Price ($):184.0
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:5765-44-6)5-甲基异恶唑
LE5868977
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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